Cas no 18323-44-9 (Clindamycin)

Clindamycin is a white crystalline powder with chemical formula of c18h33cln2o5s, molecular weight of 424.98300, melting point of 141~143 ℃. Clindamycin is an antibiotic, which is mainly used for abdominal and gynecological infections caused by anaerobic bacteria in clinic, and is the first choice for the treatment of Staphylococcus aureus osteomyelitis< Br>

Clindamycin structure

Product Name:Clindamycin

CAS No:18323-44-9

Molecular Formula:C₁₈H₃₃CLN₂O₅S

Molecular Weight:424.98

MDL:MFCD00072005

CID:51005

PubChem ID:446598

Clindamycin Properties

Names and Identifiers

- Clindamycin
- Clidamycin Hydrochloride
- CLINDAMYCIN, BP98
- 7-cdl
- chlolincocin
- CLDM
- clinimycin
- dalacinc
- sobelin
- (2S,4R)-N-[(1S,2S)-2-Chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide
- U-21251
- clindamycine
- Clindamycin Base
- UNII-3U02EL437C
- CLINDAMYCIN [WHO-DD]
- SCHEMBL3154
- Clindamycin In 5 Percent Dextrose
- D10AF01
- Methyl 7-chloro-6,7,8-trideoxy-6-(1-methyl-trans-4-propyl-L-2-pyrrolidinecarboxamido)-1-thio-L-threo-.alpha.-D-galacto-octopyranoside
- G01AA10
- Klimicin
- KDLRVYVGXIQJDK-AWPVFWJPSA-N
- L-threo-alpha-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-((((2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-
- HSDB 3037
- L-threo-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-(1-methyl-4-propyl-L-2-pyrrolidinecarboxamido)-1-thio-, trans-alpha-
- Clinimycin (rescinded)
- L-THREO-.ALPHA.-D-GALACTO-OCTOPYRANOSIDE, METHYL 7-CHLORO-6,7,8-TRIDEOXY-6-(((1-METHYL-4-PROPYL-2-PYRROLIDINYL)CARBONYL)AMINO)-1-THIO-, (2S-TRANS)-
- Clindamycin [USAN:INN:BAN]
- L-threo-alpha-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-(((1-methyl-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, (2S-trans)-
- AB01275425_02
- L-threo-?-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-
- (2S,4R)-N-[(1S,2S)-2-chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyl-tetrahydropyran-2-yl]propyl]-1-methyl-4-propyl-pyrrolidine-2-carboxamide
- 7 Chloro 7 deoxylincomycin
- CLINDAMYCIN [INN]
- Chlorlincocin
- 7-Deoxy-7(S)-chlorolincomycin
- Clindamycinum [INN-Latin]
- Clindamycin hydrochloride
- 18323-44-9
- A831786
- ClindaDerm
- DTXCID102836
- Clindamicina [INN-Spanish]
- CLINDAMYCIN [GREEN BOOK]
- CCG-268941
- L-threo-.alpha.-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-
- EN300-19736038
- Clindamicina (INN-Spanish)
- 7-Chloro-7-deoxylincomycin
- NSC305832
- 7-Chlorolincomycin
- CLINDA & IL-12
- (2S,4R)-N-[(1S,2S)-2-chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylsulfanyl)oxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide
- Methyl 7-chloro-6,7,8-trideoxy-6-(1-methyl-trans-4-propyl-L-2-pyrrolidinecarboxamido)-1-thio-L-threo-alpha-D-galacto-octopyranoside
- clindamycini hydrochloridum
- CLINDAMYCIN [USAN]
- (2S,4R)-N-[(1S,2S)-2-chloranyl-1-[(2R,3R,4S,5R,6R)-6-methylsulfanyl-3,4,5-tris(oxidanyl)oxan-2-yl]propyl]-1-methyl-4-propyl-pyrrolidine-2-carboxamide
- AKOS037515852
- CLINDAMYCIN (MART.)
- NS00098633
- SR-05000001477-1
- DTXSID2022836
- CLINDAMYCIN [VANDF]
- 58207-19-5
- Clindamycine [French]
- CLINDAMYCIN PHOSPHATE IMPURITY E [EP IMPURITY]
- GTPL10607
- methyl 7-chloro-6,7,8-trideoxy-6-{[(4R)-1-methyl-4-propyl-L-prolyl]amino}-1-thio-L-threo-alpha-D-galacto-octopyranoside
- J01FF01
- ClindaMed Oral Drops
- Methyl 7-chloro-6,7,8-trideoxy-6-
- BIDD:GT0418
- AB01275425-01
- Clindamycinum
- HMS2089A05
- Clindamycine (INN-French)
- CLINDAMYCIN [MART.]
- Dalacin C
- Clindamycin (USAN/INN)
- Clindamicina
- Antirobe
- C06914
- SR-05000001477
- CHEMBL1753
- Klindan 300
- CS-11147
- Clindamycin & Interleukin 12
- CS-0013163
- Dalacine
- clindamycin
- Clindamycine [INN-French]
- D00277
- L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-
- methyl 7-chloro-6,7,8-trideoxy-6-({[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl}amino)-1-thio-L-threo-alpha-D-galacto-octopyranoside
- 7(S)-Chloro-7-deoxylincomycin
- EINECS 242-209-1
- CLINDAMYCIN [MI]
- (2S,4R)-N-((1S,2S)-2-chloro-1-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylthio)tetrahydro-2H-pyran-2-yl)propyl)-1-methyl-4-propylpyrrolidine-2-carboxamide
- HY-B1455
- AM84752
- U-21,251
- HMS2089N16
- (2S,4R)-N-[(1S,2S)-2-chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylthio)-2-oxanyl]propyl]-1-methyl-4-propyl-2-pyrrolidinecarboxamide
- U 21251
- Clindamycinum (INN-Latin)
- CLINDAMYCIN [HSDB]
- Clindamycin,(S)
- 3U02EL437C
- AB01018248-03
- Q422273
- BRD-A43673346-311-07-1
- DB01190
- BRD-A43673346-001-01-1
- SCHEMBL537702
- 13441-63-9
- Cleocin (TN)
- (2S,4R)-N-{2-chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylsulfanyl)oxan-2-yl]propyl}-1-methyl-4-propylpyrrolidine-2-carboxamide
- Methyl 7-chloro-6,7,8-trideoxy-6-{[hydroxy(1-methyl-4-propylpyrrolidin-2-yl)methylidene]amino}-1-thiooctopyranoside
- methyl 7-chloro-6,7,8-trideoxy-6-({[(2S,4R)-1-methyl-4-propylpyrrolidin-2-yl]carbonyl}amino)-1-thio-D-glycero-alpha-D-galacto-octopyranoside
- PD009752
- DTXSID90928608
- CHEBI:3745
- NS00008463
- CHEMBL376185
- G60910
- Cleocin
- NCGC00263950-16
- NCGC00263950-11
- +Expand
- MDL： MFCD00072005
- InChIKey： KDLRVYVGXIQJDK-AWPVFWJPSA-N
- Inchi： 1S/C18H33ClN2O5S/c1-5-6-10-7-11(21(3)8-10)17(25)20-12(9(2)19)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,22-24H,5-8H2,1-4H3,(H,20,25)/t9-,10+,11-,12+,13-,14+,15+,16+,18+/m0/s1
- SMILES： CCC[C@@H]1C[C@H](N(C1)C)C(N[C@@H]([C@@H]2[C@H](O)[C@H](O)[C@@H](O)[C@@H](SC)O2)[C@@H](Cl)C)=O

Computed Properties

Exact Mass: 424.18000
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 8
Monoisotopic Mass: 460.157
Heavy Atom Count: 27
Complexity: 502
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: 2.2
Topological Polar Surface Area: 128A^2

Experimental Properties

LogP: 0.71830
PSA: 127.56000
Refractive Index: 1.6100 (estimate)
Boiling Point: 134°C (rough estimate)
Melting Point: 141 - 143 C
Flash Point: 628.1 °C at 760 mmHg
Color/Form: White crystalline powder
pka: 7.6(at 25℃)
Specific Rotation: D +214° (chloroform)
Density: 1.1184 (rough estimate)

Clindamycin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DPDY-25mg	L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-44-9	98%	25mg	$91.00	2024-06-18
A2B Chem LLC	AX18246-25mg	L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-44-9	≥95%	25mg	$62.00	2024-04-20
Aaron	AR01DPMA-10mg	L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-44-9	95%	10mg	$23.00
Ambeed	A143672-100mg	(2S,4R)-N-((1S,2S)-2-Chloro-1-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylthio)tetrahydro-2H-pyran-2-yl)propyl)-1-methyl-4-propylpyrrolidine-2-carboxamide	18323-44-9	99%	100mg	$96.0
Axon Medchem	2063-10 mg	Clindamycin	18323-44-9	100%	10mg	€75.00	2023-07-10
BioAustralis	BIA-C1456-5 mg	Clindamycin	18323-44-9	>95%byHPLC	5mg	$132.00	2023-08-24
Enamine	EN300-19736038-0.05g		18323-44-9		0.05g	$2755.0	2023-09-16
MedChemExpress	HY-B1455-5mg	Clindamycin	18323-44-9	98.49%	5mg	￥187	2024-04-19
TRC	C580115-25mg	Clindamycin	18323-44-9		25mg	$ 104.00	2023-09-08
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0711569347-10mg	Clindamycin	18323-44-9	99%	10mg	¥ 299.1	2024-07-19

Clindamycin Suppliers

Wuhan Zenuo Biopharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:18323-44-9)

MR./MRS.:WU JING LI

Phone:13657284589

Email:znobio@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:18323-44-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:18323-44-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:18323-44-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Clindamycin Related Literature

1. Bacterial natural products in the fight against mosquito-transmitted tropical diseases

Raúl G. Saraiva,George Dimopoulos Nat. Prod. Rep. 2020 37 338
2. Dissociation–equilibrium constant and bound conformation for weak antibiotic binding interaction with different bacterial ribosomes

Laurent Verdier,Josyane Gharbi-Benarous,Gildas Bertho,Nathalie Evrard-Todeschi,Pascale Mauvais,Jean-Pierre Girault J. Chem. Soc. Perkin Trans. 2 2000 2363
3. Development of an antibacterial nanocomposite hydrogel for human dental pulp engineering

M. Bekhouche,M. Bolon,F. Charriaud,M. Lamrayah,D. Da Costa,C. Primard,A. Costantini,M. Pasdeloup,S. Gobert,F. Mallein-Gerin,B. Verrier,M. Ducret,J.-C. Farges J. Mater. Chem. B 2020 8 8422
4. Nanobiotic formulations as promising advances for combating MRSA resistance: susceptibilities and post-antibiotic effects of clindamycin, doxycycline, and linezolid

Mennatallah A. Mohamed,Maha Nasr,Walid F. Elkhatib,Wafaa N. Eltayeb,Aliaa A. Elshamy,Gharieb S. El-Sayyad RSC Adv. 2021 11 39696
5. Development of an antimicrobial and antioxidant hydrogel/nano-electrospun wound dressing

Alejandra Romero-Montero,Pablo Labra-Vázquez,Luis J. del Valle,Jordi Puiggalí,Roeb García-Arrazola,Carmina Montiel,Miquel Gimeno RSC Adv. 2020 10 30508
6. Application of the Stern–Volmer equation for studying the spectrofluorimetric quenching reaction of eosin with clindamycin hydrochloride in its pure form and pharmaceutical preparations

M. E. K. Wahba,N. El-Enany,F. Belal Anal. Methods 2015 7 10445
7. Combinatorial liposomes of berberine and curcumin inhibit biofilm formation and intracellular methicillin resistant Staphylococcus aureus infections and associated inflammation

Eshant Bhatia,Shivam Sharma,Kiran Jadhav,Rinti Banerjee J. Mater. Chem. B 2021 9 864
8. Branched polyethylenimine-assisted boronic acid functionalized magnetic nanoparticles for highly efficient capture of lincomycin and clindamycin

Yansong Zhang,Daojin Li,Yanhui Li,Jiangxiu Niu,Ming Yuan Anal. Methods 2023 15 2657
9. Lactoferrin modulates gut microbiota and Toll-like receptors (TLRs) in mice with dysbiosis induced by antibiotics

Andrea Bellés,Diego Aguirre-Ramírez,Inés Abad,Marcos Parras-Moltó,Lourdes Sánchez,Laura Grasa Food Funct. 2022 13 5854
10. Biosynthesis and incorporation of an alkylproline-derivative (APD) precursor into complex natural products

J. Janata,Z. Kamenik,R. Gazak,S. Kadlcik,L. Najmanova Nat. Prod. Rep. 2018 35 257

18323-44-9 (Clindamycin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:18323-44-9)Clindamycin

Purity:99%

Quantity:1g

Price($):518.0

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

(CAS:18323-44-9)Clindamycin Phosphate EP Impurity E

Purity:99%

Quantity:100mg

Price($):